Cas no 1823527-54-3 (2-(Prop-1-en-2-yl)cyclobutan-1-ol)

• Product Name: 2-(Prop-1-en-2-yl)cyclobutan-1-ol
• CAS No: 1823527-54-3
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5776954
• PubChem ID: 89003012
• Update Time: 2025-06-12

2-(Prop-1-en-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1823527-54-3
• 2-(prop-1-en-2-yl)cyclobutan-1-ol
• SCHEMBL13037447
• EN300-1627356
• 2-(Prop-1-en-2-yl)cyclobutan-1-ol

• Inchi： 1S/C7H12O/c1-5(2)6-3-4-7(6)8/h6-8H,1,3-4H2,2H3
• InChI Key： RPPWBTVHJVPMBZ-UHFFFAOYSA-N
• SMILES： OC1CCC1C(=C)C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(Prop-1-en-2-yl)cyclobutan-1-ol

Introduction to 2-(Prop-1-en-2-yl)cyclobutan-1-ol (CAS No. 1823527-54-3)

2-(Prop-1-en-2-yl)cyclobutan-1-ol, with the CAS number 1823527-54-3, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive cyclobutane ring and a propenyl substituent, which confer it with a range of interesting properties and potential applications.

The molecular structure of 2-(Prop-1-en-2-yl)cyclobutan-1-ol is composed of a four-membered cyclobutane ring with a hydroxyl group attached to one of the carbon atoms. The propenyl group, which is attached to another carbon atom, introduces a degree of unsaturation and reactivity that can be harnessed in various chemical reactions. The combination of these structural features results in a compound with unique physical and chemical properties, making it a valuable subject for both academic research and industrial applications.

In recent years, the study of 2-(Prop-1-en-2-yl)cyclobutan-1-ol has been driven by its potential in the development of new pharmaceuticals and materials. One area of particular interest is its use as an intermediate in the synthesis of more complex molecules. The cyclobutane ring and the propenyl group provide multiple points for functionalization, allowing chemists to tailor the compound for specific applications. For example, researchers have explored the use of 2-(Prop-1-en-2-yl)cyclobutan-1-ol in the synthesis of novel antiviral agents and anti-inflammatory drugs.

The physical properties of 2-(Prop-1-en-2-yl)cyclobutan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a molecular weight of 106.16 g/mol. Its boiling point is around 95°C, making it relatively volatile compared to many other organic compounds. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and processes.

In terms of chemical reactivity, 2-(Prop-1-en-2-yl)cyclobutan-1-ol exhibits several interesting behaviors. The hydroxyl group can participate in nucleophilic substitution reactions, making it useful in the synthesis of ethers and esters. The propenyl group can undergo addition reactions with electrophiles such as halogens or hydrogen halides, leading to the formation of substituted cyclobutanes. Additionally, the cyclobutane ring itself can undergo ring-opening reactions under certain conditions, providing access to linear alcohols or ketones.

The biological activity of 2-(Prop-1-en-2-yl)cyclobutan-1-ol has been the subject of several studies. Preliminary research suggests that it may have anti-inflammatory properties due to its ability to inhibit certain enzymes involved in the inflammatory response. Furthermore, its potential as an antiviral agent has been explored in vitro, where it has shown promise in inhibiting the replication of certain viruses. These findings highlight the compound's potential as a lead molecule for drug discovery and development.

In addition to its pharmaceutical applications, 2-(Prop-1-en-2-y)cyclobutan-l-oI has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of polymers with specific properties. For instance, researchers have used it as a monomer in the preparation of copolymers with improved mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 2-(Prop-l-en-Z-yI)cyclobutan-l-oI has been optimized through various methods over the years. One common approach involves the reaction of cyclobutanol with allyl bromide in the presence of a base such as potassium carbonate. This method provides high yields and good purity, making it suitable for large-scale production. Alternative synthetic routes have also been developed to improve efficiency and reduce environmental impact.

In conclusion, 2-(Prop-l-en-Z-yI)cyclobutan-l-oI (CAS No. 1823527-S4-S) is a versatile compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique molecular structure confers it with interesting physical and chemical properties that make it an attractive target for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various fields.